56-05-3

2-Amino-4,6-dichloropyrimidine

In Stock

• CAS RN:
• 56-05-3

• Formula:
• C4H3Cl2N3

• InChI:
• InChI=1S/C4H3Cl2N3/c5-2-1-3(6)9-4(7)8-2/h1H,(H2,7,8,9)

• InChIKey:
• JPZOAVGMSDSWSW-UHFFFAOYSA-N

• 2-Amino-4,6-dichloropyrimidine, also known as 2-Amino-4,6-dichloropyrimidine, is a useful research compound. Its molecular formula is C4H3Cl2N3 and its molecular weight is 163.99 g/mol. The purity is usually 95%.

2-Amino-1-(4-fluorophenyl)ethanol

In Stock

• CAS RN:
• 456-05-3

• Formula:
• C8H10FNO

• InChI:
• InChI=1S/C8H10FNO/c9-7-3-1-6(2-4-7)8(11)5-10/h1-4,8,11H,5,10H2

• InChIKey:
• LPKXWVNNGWDLMT-UHFFFAOYSA-N

• 2-Amino-1-(4-fluorophenyl)ethanol is a useful research compound. Its molecular formula is C8H10FNO and its molecular weight is 155.17 g/mol. The purity is usually 95%.

4-heptyl-N-1,3-thiazol-2-ylbenzamide

In Stock

• CAS RN:
• 5656-05-3

• Formula:
• C17H22N2OS

• InChI:
• InChI=1S/C17H22N2OS/c1-2-3-4-5-6-7-14-8-10-15(11-9-14)16(20)19-17-18-12-13-21-17/h8-13H,2-7H2,1H3,(H,18,19,20)

• InChIKey:
• JKHAFNDJAIVYHR-UHFFFAOYSA-N

• 4-heptyl-N-1,3-thiazol-2-ylbenzamide is a useful research compound. Its molecular formula is C17H22N2OS and its molecular weight is 302.4 g/mol. The purity is usually 95%.

10-Methylacridinium Perchlorate

In Stock

• CAS RN:
• 26456-05-3

• Formula:
• C14H12ClNO4

• InChI:
• InChI=1S/C14H12N.ClHO4/c1-15-13-8-4-2-6-11(13)10-12-7-3-5-9-14(12)15;2-1(3,4)5/h2-10H,1H3;(H,2,3,4,5)/q+1;/p-1

• InChIKey:
• UTTIEKPPJSQKJC-UHFFFAOYSA-M

• 10-Methylacridinium Perchlorate, also known as 10-Methylacridinium Perchlorate, is a useful research compound. Its molecular formula is C14H12ClNO4 and its molecular weight is 293.7 g/mol. The purity is usually 95%.

N-(4-chlorophenyl)-2-[(3-phenyl-1,2,4-thiadiazol-5-yl)sulfanyl]acetamide

In Stock

• CAS RN:
• 864856-05-3

• Formula:
• C16H12ClN3OS2

• InChI:
• InChI=1S/C16H12ClN3OS2/c17-12-6-8-13(9-7-12)18-14(21)10-22-16-19-15(20-23-16)11-4-2-1-3-5-11/h1-9H,10H2,(H,18,21)

• InChIKey:
• HJIBRLHHWVPSBE-UHFFFAOYSA-N

• N-(4-chlorophenyl)-2-[(3-phenyl-1,2,4-thiadiazol-5-yl)sulfanyl]acetamide is a useful research compound. Its molecular formula is C16H12ClN3OS2 and its molecular weight is 361.86. The purity is usually 95%.

2-[8-(1,4-Dioxa-8-azaspiro[4.5]decyl)methyl]-4'-fluorobenzophenone

In Stock

• CAS RN:
• 898756-05-3

• Formula:
• C21H22FNO3

• InChI:
• InChI=1S/C21H22FNO3/c22-18-7-5-16(6-8-18)20(24)19-4-2-1-3-17(19)15-23-11-9-21(10-12-23)25-13-14-26-21/h1-8H,9-15H2

• InChIKey:
• KTMVVXNZILLJMK-UHFFFAOYSA-N

• 2-[8-(1,4-Dioxa-8-azaspiro[4.5]decyl)methyl]-4'-fluorobenzophenone is a useful research compound. Its molecular formula is C21H22FNO3 and its molecular weight is 355.4 g/mol. The purity is usually 95%.

5-[(1,3-Benzothiazol-2-ylthio)methyl]-2-furancarboxylic acid methyl ester

Usually In Stock

• CAS RN:
• 204456-05-3

• Formula:
• C14H11NO3S2

• InChI:
• InChI=1S/C14H11NO3S2/c1-17-13(16)11-7-6-9(18-11)8-19-14-15-10-4-2-3-5-12(10)20-14/h2-7H,8H2,1H3

• InChIKey:
• XHARXDVWMOJJMT-UHFFFAOYSA-N

• 5-[(1,3-benzothiazol-2-ylthio)methyl]-2-furancarboxylic acid methyl ester is a member of benzothiazoles.

Butanedioate;hydron

• CAS RN:
• 152556-05-3

• Formula:
• C4H6O4

• InChI:
• InChI=1S/C4H6O4/c5-3(6)1-2-4(7)8/h1-2H2,(H,5,6)(H,7,8)

• InChIKey:
• KDYFGRWQOYBRFD-UHFFFAOYSA-N

• Succinic acid, also known as butanedionic acid or succinate, belongs to the class of organic compounds known as dicarboxylic acids and derivatives. These are organic compounds containing exactly two carboxylic acid groups. Succinic acid is a drug which is used for nutritional supplementation, also for treating dietary shortage or imbalance. Succinic acid exists as a solid, soluble (in water), and a weakly acidic compound (based on its pKa). Succinic acid has been found throughout most human tissues, and has also been detected in most biofluids, including cerebrospinal fluid, breast milk, sweat, and blood. Within the cell, succinic acid is primarily located in the mitochondria, endoplasmic reticulum, peroxisome and cytoplasm. Succinic acid exists in all eukaryotes, ranging from yeast to humans. Succinic acid participates in a number of enzymatic reactions. In particular, Succi...

N-(4-cyanothian-4-yl)-4-methyl-1,3-thiazole-5-carboxamide

Usually In Stock

• CAS RN:
• 1797656-05-3

• Formula:
• C11H13N3OS2

• InChI:
• InChI=1S/C11H13N3OS2/c1-8-9(17-7-13-8)10(15)14-11(6-12)2-4-16-5-3-11/h7H,2-5H2,1H3,(H,14,15)

• InChIKey:
• JPVCDDAQQJSONS-UHFFFAOYSA-N

• N-(4-cyanothian-4-yl)-4-methyl-1,3-thiazole-5-carboxamide is a useful research compound. Its molecular formula is C11H13N3OS2 and its molecular weight is 267.37. The purity is usually 95%.

4-(3-{1-Azaspiro[4.5]dec-3-en-1-yl}-3-oxopropoxy)-3-methoxybenzaldehyde

Usually In Stock

• CAS RN:
• 2094356-05-3

• Formula:
• C20H25NO4

• InChI:
• InChI=1S/C20H25NO4/c1-24-18-14-16(15-22)6-7-17(18)25-13-8-19(23)21-12-5-11-20(21)9-3-2-4-10-20/h5-7,11,14-15H,2-4,8-10,12-13H2,1H3

• InChIKey:
• KEMPBVSLBYYXLV-UHFFFAOYSA-N

• 4-(3-{1-Azaspiro[4.5]dec-3-en-1-yl}-3-oxopropoxy)-3-methoxybenzaldehyde is a useful research compound. Its molecular formula is C20H25NO4 and its molecular weight is 343.423. The purity is usually 95%.

Ethyl 5-ethoxy-1H-pyrazole-3-carboxylate

In Stock

• CAS RN:
• 1116656-05-3

• Formula:
• C8H12N2O3

• InChI:
• InChI=1S/C8H12N2O3/c1-3-12-7-5-6(9-10-7)8(11)13-4-2/h5H,3-4H2,1-2H3,(H,9,10)

• InChIKey:
• WNZBTCZIIMAMBK-UHFFFAOYSA-N

• Ethyl 5-ethoxy-1H-pyrazole-3-carboxylate is a useful research compound. Its molecular formula is C8H12N2O3 and its molecular weight is 184.19 g/mol. The purity is usually 95%.

2-(5,5-Dimethyloxan-2-yl)ethan-1-amine

In Stock

• CAS RN:
• 2138156-05-3

• Formula:
• C9H19NO

• InChI:
• InChI=1S/C9H19NO/c1-9(2)5-3-8(4-6-10)11-7-9/h8H,3-7,10H2,1-2H3

• InChIKey:
• RPCMANPQGDZWBI-UHFFFAOYSA-N

• 2-(5,5-Dimethyloxan-2-yl)ethan-1-amine is a useful research compound. Its molecular formula is C9H19NO and its molecular weight is 157.257. The purity is usually 95%.

N-[[1-(3-Chlorophenyl)cyclobutyl]methyl]prop-2-enamide

Usually In Stock

• CAS RN:
• 2361656-05-3

• Formula:
• C14H16ClNO

• InChI:
• InChI=1S/C14H16ClNO/c1-2-13(17)16-10-14(7-4-8-14)11-5-3-6-12(15)9-11/h2-3,5-6,9H,1,4,7-8,10H2,(H,16,17)

• InChIKey:
• JKOOHNRXPXUUKG-UHFFFAOYSA-N

• N-[[1-(3-Chlorophenyl)cyclobutyl]methyl]prop-2-enamide is a useful research compound. Its molecular formula is C14H16ClNO and its molecular weight is 249.74. The purity is usually 95%.